
Thermal Decomposition of Lead Chromate: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chrome Orange

Cat. No.: B12721388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lead chromate (PbCrO₄), a vibrant yellow pigment, is a compound of significant interest due to

its industrial applications and environmental and health implications. Understanding its thermal

stability and decomposition pathway is crucial for predicting its behavior in various high-

temperature processes, assessing its environmental fate, and ensuring safe handling and

disposal. This technical guide provides an in-depth analysis of the thermal decomposition

products of lead chromate, supported by available quantitative data, detailed experimental

methodologies, and a visualization of the decomposition pathway.

Quantitative Analysis of Thermal Decomposition
The thermal decomposition of lead chromate involves its breakdown into lead and chromium

oxides with the release of oxygen. A key study on the thermal analysis of lead chromate

provides quantitative data on this process.

A thermogravimetric analysis (TGA) of lead chromate revealed a weight loss of 7% at 850°C.[1]

This mass loss is stoichiometrically consistent with the decomposition reaction where lead

chromate breaks down into lead(II) oxide, chromium(III) oxide, and oxygen gas.[1] Further

heating indicates that the sublimation of the resulting lead(II) oxide commences at

approximately 950°C.[1]
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Parameter Value Observation Reference

Decomposition

Temperature
850°C

Temperature at which

a 7% weight loss is

observed.

[1]

Weight Loss 7%

Corresponds to the

stoichiometric release

of oxygen.

[1]

Sublimation

Temperature of

Product

950°C
Onset of lead(II) oxide

sublimation.
[1]

Decomposition Pathway
The primary thermal decomposition pathway of lead chromate can be represented by the

following chemical equation:

2PbCrO₄(s) → 2PbO(s) + Cr₂O₃(s) + ³/₂O₂(g)[1]

This reaction illustrates the conversion of solid lead chromate into solid lead(II) oxide and

chromium(III) oxide, with the evolution of gaseous oxygen.

Lead Chromate (PbCrO₄)
(Solid) Heat (≥850°C) Decomposition

Lead(II) Oxide (PbO)
(Solid)

Chromium(III) Oxide (Cr₂O₃)
(Solid)

Oxygen (O₂)
(Gas)
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Figure 1: Thermal decomposition pathway of lead chromate.

Experimental Protocols
To investigate the thermal decomposition of lead chromate and identify its products, a

combination of thermogravimetric analysis (TGA) coupled with mass spectrometry (MS) or

Fourier-transform infrared spectroscopy (FTIR) is the preferred methodology.

Thermogravimetric Analysis (TGA)
Objective: To determine the thermal stability and decomposition temperature of lead chromate

by measuring the change in mass as a function of temperature.

Apparatus:

Thermogravimetric Analyzer

High-resolution microbalance

Furnace capable of reaching at least 1000°C

Gas flow controller for purge gas (e.g., nitrogen, argon, or air)

Alumina or platinum crucibles

Procedure:

Sample Preparation: A small, representative sample of dry lead chromate powder (typically

5-10 mg) is accurately weighed into a tared TGA crucible.

Instrument Setup: The TGA furnace is purged with an inert gas (e.g., nitrogen) at a constant

flow rate (e.g., 20-50 mL/min) to provide a controlled atmosphere and remove any evolved

gases.

Thermal Program: The sample is heated from ambient temperature to a final temperature of

at least 1000°C at a controlled, linear heating rate (e.g., 10°C/min).
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Data Acquisition: The mass of the sample is continuously recorded as a function of

temperature.

Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to identify the onset

temperature of decomposition, the temperature of maximum decomposition rate (from the

derivative of the TGA curve, DTG), and the total mass loss.

Evolved Gas Analysis (EGA) using TGA-MS or TGA-FTIR
Objective: To identify the gaseous products evolved during the thermal decomposition of lead

chromate.

Apparatus:

TGA instrument as described above.

Mass Spectrometer (MS) or Fourier-Transform Infrared Spectrometer (FTIR) coupled to the

TGA outlet via a heated transfer line.

Procedure:

The TGA experiment is performed as described in section 4.1.

The gaseous products evolved from the sample are carried by the purge gas through a

heated transfer line to the MS or FTIR. The transfer line is heated to prevent condensation of

the evolved gases.

For TGA-MS: The MS continuously samples the evolved gases and provides mass spectra

of the components. The intensity of specific mass-to-charge ratios (m/z), such as m/z = 32

for O₂, can be monitored as a function of temperature.

For TGA-FTIR: The evolved gases flow through a gas cell within the FTIR spectrometer.

Infrared spectra are continuously collected, allowing for the identification of gaseous

molecules based on their characteristic absorption bands.

Data Correlation: The TGA data (mass loss) is correlated with the MS or FTIR data (gas

evolution profiles) to link specific decomposition steps with the release of particular gaseous

products.
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Figure 2: Experimental workflow for TGA-EGA of lead chromate.

Conclusion
The thermal decomposition of lead chromate is a well-defined process that primarily yields

lead(II) oxide, chromium(III) oxide, and oxygen gas at elevated temperatures. The quantitative

data available indicates a significant decomposition event around 850°C. For a comprehensive
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understanding of the decomposition kinetics and to confirm the identity and quantify the

evolved gases under various atmospheric conditions, the use of coupled techniques such as

TGA-MS or TGA-FTIR is essential. The experimental protocols outlined in this guide provide a

robust framework for researchers to conduct further detailed investigations into the thermal

behavior of lead chromate. This knowledge is critical for ensuring the safe handling of lead

chromate in high-temperature applications and for assessing its environmental impact.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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